Cas no 2555-05-7 (3-Methyl-2-pyrrolidinone)

3-Methyl-2-pyrrolidinone Properties

Names and Identifiers

• 3-Methyl-2-pyrrolidinone
• 3-Methylpyrrolidin-2-one
• 2-Pyrrolidinone,3-methyl-
• 2-Pyrrolidinone,3-methyl
• 3-Methyl-2-pyrrolidinon
• 3-methyl-2-pyrrolidone
• 3-methylpyrrolidinone
• 3-methylpyrrolidone
• 3-Methyl-pyrrolidin-2-one
• 2-Pyrrolidinone, 3-methyl-
• AOCWQPKHSMJWPL-UHFFFAOYSA-N
• methylbutyrolactim
• PubChem18075
• rac-3-methyl-pyrrolidin-2-one
• (racemic) 3-methylpyrrolidin-2-one
• SBB056161
• RP00410
• VZ27071
• 4-Methyl-3,4-dihydro-2H-pyrrol-5-ol
• BC67600
• EN300-90493
• CS-W004958
• FT-0600589
• Z1198147219
• SB44690
• SY344403
• W-204266
• MFCD19218001
• AS-58154
• CHEMBL59378
• (+/-)-HUPERZINEA
• NS00046088
• DTXSID30948446
• 2555-05-7
• EINECS 219-865-2
• MFCD00005271
• C74322
• AKOS006227662
• SY109439
• DB-003934
• DB-008320
• +Expand

• MDL： MFCD00005271
• InChIKey： AOCWQPKHSMJWPL-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO/c1-4-2-3-6-5(4)7/h4H,2-3H2,1H3,(H,6,7)
• SMILES： O=C1C([H])(C([H])([H])[H])C([H])([H])C([H])([H])N1[H]

Computed Properties

• Exact Mass: 99.06840
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.068
• Heavy Atom Count: 7
• Complexity: 90.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 0.47120
• PSA: 29.10000
• Refractive Index: 1.439
• Boiling Point: 240.5°C at 760 mmHg
• Melting Point: 55°C
• Flash Point: 127.5°C
• Density: 0.979

3-Methyl-2-pyrrolidinone Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

3-Methyl-2-pyrrolidinone Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%